Cas no 141931-20-6 (1,3,2-Oxazaphospholidine,2-(ethylsulfinyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-[2a(R*),4a,5a]]- (9CI))

• Product Name: 1,3,2-Oxazaphospholidine,2-(ethylsulfinyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-[2a(R*),4a,5a]]- (9CI)
• CAS No: 141931-20-6
• MF: C₁₂H₁₈NO₃PS
• MW: 287.314982891083
• CID: 144430
• PubChem ID: 9578011
• Update Time: 2025-04-19

1,3,2-Oxazaphospholidine,2-(ethylsulfinyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-[2a(R*),4a,5a]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Oxazaphospholidine,2-(ethylsulfinyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-[2a(R*),4a,5a]]- (9CI)
• LogP
• (4S,5R)-2-[(R)-ethylsulfinyl]-3,4-dimethyl-5-phenyl-1,3,2λ⁵-oxazaphospholidine 2-oxide
• DTXSID10931270
• 141931-20-6
• 2-(Ethanesulfinyl)-3,4-dimethyl-5-phenyl-1,3,2lambda~5~-oxazaphospholidin-2-one
• 1,3,2-Oxazaphospholidine, 2-(ethylsulfinyl)-3,4-dimethyl-5-phenyl-, 2-oxide, (2R-(2alpha(R*),4alpha,5alpha))-

• Inchi： 1S/C12H18NO3PS/c1-4-18(15)17(14)13(3)10(2)12(16-17)11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3/t10-,12-,17?,18+/m0/s1
• InChI Key： XTAIFIVYMGSADX-HVTADLCGSA-N
• SMILES： [S@@](CC)(=O)P1(N(C)[C@@H](C)[C@@H](C2C=CC=CC=2)O1)=O

Computed Properties

• Exact Mass: 287.07464
• Monoisotopic Mass: 287.074501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8
• XLogP3: 1.1

Experimental Properties

• Density: 1.305
• Boiling Point: 415.049°C at 760 mmHg
• Flash Point: 204.815°C
• Refractive Index: 1.584
• PSA: 46.61
• LogP: 3.75850